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Compound of Interest

Compound Name: Butyl 2-chloropropanoate
CAS No.: 54819-86-2
Cat. No.: B1266183
Get Quote
. J

Synthesis, Reactivity, and Application in Organic
Frameworks
Executive Summary

Butyl 2-chloropropanoate (CAS 54819-86-2) serves as a critical bifunctional intermediate in
organic synthesis. Characterized by an electrophilic

-carbon and a lipophilic butyl ester moiety, it acts as a pivotal alkylating agent in the production
of aryloxyphenoxypropionate herbicides and chiral pharmaceutical scaffolds. This guide moves
beyond basic property listing to analyze the compound’s mechanistic behaviors, optimized
synthesis protocols, and handling requirements for high-fidelity applications.

Part 1: Physicochemical Profile

Precise characterization is essential for process scaling. The butyl chain imparts significant
lipophilicity compared to methyl/ethyl analogs, altering partition coefficients in biphasic reaction

systems.
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Property Value Technical Note
Bifunctional: Ester + Alkyl
Molecular Formula .
Halide
Molecular Weight 164.63 g/mol
High boiling point allows for
- ) high-temperature
Boiling Point 184.5°C + 8.0°C ] o )
functionalization without
autoclave.
Slightly denser than water;
Density 1.02 + 0.1 g/cm3 phase separation requires care
during aqueous workup.
Flash Point ~74.5°C Class IlIA Combustible Liquid.
N S Limited water solubility
Solubility Miscible in EtOH, Et20, DCM

facilitates organic extraction.

) Useful for purity verification via
Refractive Index
refractometry.

Available as racemate or
Chirality Potential Stereocenter at C2 enantiopure (R/S) forms

depending on synthesis.

Part 2: Synthetic Routes & Process Chemistry[1][2]

The synthesis of Butyl 2-chloropropanoate generally follows two primary pathways, dictated
by the requirement for stereochemical preservation.

Pathway A: Acid-Catalyzed Fischer Esterification (Racemic)

For general alkylation purposes where chirality is non-critical, direct esterification is the most
atom-economical route. The reaction is equilibrium-driven, necessitating water removal.[1]

Pathway B: Deoxychlorination of Butyl Lactate (Chiral)
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For enantioselective applications (e.g., herbicide synthesis), converting butyl lactate using
thionyl chloride (

) allows for retention or inversion of configuration depending on the mechanism (
VS

).
Visualization: Synthetic Workflow (Fischer Route)

Water Removal
(Azeotrope)

Distillation
(Butyl 2-chloropropanoate)

Bicarbonate Wash
& Drying

Reflux with
Dean-Stark Trap

2-Chloropropionic Acid Mix Catalyst Addition
+ n-Butanol (p-TsOH or H2S04)

110-120°C

Click to download full resolution via product page

Figure 1: Critical path for the acid-catalyzed synthesis of Butyl 2-chloropropanoate. Note the
emphasis on water removal to drive equilibrium.

Part 3: Reactivity & Mechanistic Insights

The utility of CAS 54819-86-2 stems from its dual reactivity profile.

1. Nucleophilic Substitution (

)

The chlorine atom at the

-position is a good leaving group, activated by the adjacent carbonyl electron-withdrawing
effect.

e Mechanism: Backside attack by nucleophiles (amines, phenoxides, thiols).

o Stereochemistry: Inversion of configuration (Walden inversion).
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+ Application: Reaction with phenols yields aryloxyphenoxypropionates (fops), a major class of
ACCase-inhibitor herbicides.

2. Reformatsky-Type Reactions

In the presence of Zinc or Samarium(ll) iodide, the

-halo ester forms an organometallic enolate equivalent.

o Utility: Carbon-Carbon bond formation with aldehydes or ketones to form

-hydroxy esters.

Visualization: Reactivity Divergence
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Figure 2: Divergent reaction pathways. The electrophilic alpha-carbon facilitates substitution,
while metal insertion enables nucleophilic behavior.

Part 4: Experimental Protocol

Standard Operating Procedure: Synthesis via Fischer Esterification

Rationale: This protocol uses toluene as an azeotropic solvent to remove water, driving the
reaction to completion (Le Chatelier's principle).
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Materials:

2-Chloropropionic acid (1.0 eq)

n-Butanol (1.5 eq) — Excess ensures acid consumption.

p-Toluenesulfonic acid (p-TsOH) (0.05 eq)

Toluene (Solvent volume: 3-4 mL per gram of acid)

Step-by-Step Methodology:

e Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped
with a reflux condenser.

o Charge: Add 2-chloropropionic acid, n-butanol, p-TsOH, and toluene.

o Reflux: Heat the mixture to reflux (bath temp ~130°C). Monitor water collection in the trap.

o Endpoint: Continue until water evolution ceases (typically 4-6 hours). Verify via TLC (SiOz,
Hexane:EtOAc 8:2) or GC-MS.[2]

o Workup:

o Cool to room temperature.

o Wash organic layer with saturated

(2x) to neutralize residual acid and catalyst. Caution:
evolution.

o Wash with Brine (1x).

o Dry over anhydrous
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 Purification: Concentrate under reduced pressure. Perform fractional vacuum distillation.
Collect the fraction boiling at ~70-75°C (at 10-15 mmHg) to obtain pure Butyl 2-
chloropropanoate.

Part 5: Safety & Toxicology (E-E-A-T)

Hazard Classification:

H226: Flammable liquid and vapor.[3]

H314/H315: Causes skin irritation/burns.[4]

H319: Causes serious eye irritation.[3]

Lachrymator: This compound is a potent tear-producing agent.[3]
Handling Protocols:

e Engineering Controls: All transfers must occur within a certified fume hood. The lachrymatory
nature means even small vapors can evacuate a lab.

e PPE: Nitrile gloves (double gloving recommended due to lipophilicity), safety goggles, and
lab coat.

o Spill Management: Absorb with sand or vermiculite. Do not use combustible materials
(sawdust). Neutralize area with dilute ammonia solution if safe to do so.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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